Cas no 97-65-4 (2-methylidenebutanedioic acid)

2-methylidenebutanedioic acid structure
2-methylidenebutanedioic acid structure
2-methylidenebutanedioic acid
97-65-4
C5H6O4
130.098742008209
MFCD00004260
34913
811

2-methylidenebutanedioic acid Properties

Names and Identifiers

    • 2-Methylenesuccinic acid
    • Methylenesuccinic acid
    • Methylenebutanedioic acid
    • Itaconic acid
    • 2-Methylidenebutanedioic acid
    • Benzene,1-fluoro-2-(phenylmethoxy)-
    • 2,2'-Biquinoline
    • 2-HYDROXY-3-NAPHTHOYL-2-NAPHTHYLAMINE
    • 2-methylenebutandioic acid
    • 2-METHYLENE-SUCCINIC ACID
    • ITACONIC ACID pure
    • ItaconicAcidMin
    • Itaconsure
    • methylene-butanedioicaci
    • METHYLENESUCCINIC ACID FOR SYNTHESIS
    • methylene-succinicaci
    • Propylenedicarboxylic acid
    • 2-Propene-1,2-dicarboxylic Acid
    • 衣康酸
    • Propylenedicarboxylic acid
    • itaconate
    • Butanedioic acid, methylene-
    • Succinic acid, methylene-
    • 2-methylenebutanedioic acid
    • Itaconic acid polymers
    • Poly(itaconic acid)
    • Itaconic acid polymer
    • Methylenesuccinic acid polymers
    • Poly(2-methylenesuccinic acid)
    • butanedioic acid, 2-methylene-
    • M
    • 2-Methylenebutanedioic acid (ACI)
    • Butanedioic acid, methylene- (9CI)
    • Succinic acid, methylene- (8CI)
    • 2-Propene-1,2-dicarboxylic acid
    • 4-Hydroxy-2-methylene-4-oxobutanoic acid
    • NSC 3357
    • methylenesuccinate(2-)
    • methylenesuccinic acid, ion(2-)
    • Itaconic acid,99%
    • +Expand
    • MFCD00004260
    • LVHBHZANLOWSRM-UHFFFAOYSA-N
    • 1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9)
    • O=C(C(CC(O)=O)=C)O
    • 1759501

Computed Properties

  • 130.02700
  • 2
  • 4
  • 3
  • 130.026609
  • 9
  • 158
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.1
  • 0
  • 74.6

Experimental Properties

  • 0.10190
  • 74.60000
  • 5242
  • 1.4980 (estimate)
  • Soluble in water, acetone, methanol, hexane and ethanol. Slightly soluble in benzene, chloroform, carbon disulfide and petroleum ether.
  • 268°C
  • 165-168 °C (lit.)
  • 268°C
  • 2440
  • 77.49g/l
  • White crystalline powder with special smell and hygroscopicity.
  • 2 (10g/l, H2O, 20℃)
  • Slightly soluble in benzene, chloroform, ether, petroleum ether, carbon disulfide, soluble in water, ethanol, acetone.
  • Hygroscopic
  • 3.85(at 25℃)
  • 1.573 g/mL at 25 °C(lit.)

2-methylidenebutanedioic acid Security Information

  • GHS07 GHS07
  • 1
  • S26-S36
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • dangerous
  • Store at room temperature
  • 36/37/38
  • Warning
  • Yes

2-methylidenebutanedioic acid Customs Data

  • 2917190090

  • China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-methylidenebutanedioic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003RML-25g
2-Methylenesuccinic acid
 97-65-4 99% +(stabilized with TBC)
25g
 $8.00 2024-04-19
A2B Chem LLC
AB74973-25g
Itaconic acid
 97-65-4 99% +(stabilized with TBC)
25g
 $8.00 2024-07-18
Aaron
AR003RUX-25g
2-Methylenesuccinic acid
 97-65-4 98%
25g
 $4.00 2024-05-20
Ambeed
A697659-25g
2-Methylenesuccinic acid
 97-65-4 99% +(stabilized with TBC)
25g
 $10.0 2024-07-18
ChemScence
CS-0015302-100mg
Itaconic acid
 97-65-4 ≥98.0%
100mg
 $60.0 2021-09-02
Cooke Chemical
A4987612-100G
Itaconic acid
 97-65-4 >99.0%(T)
100g
 RMB 31.20 2023-09-07
Enamine
EN300-18045-0.05g
2-methylidenebutanedioic acid
 97-65-4 95%
0.05g
 $19.0 2023-09-19
Life Chemicals
F2191-0234-0.25g
2-methylidenebutanedioic acid
 97-65-4 95%+
0.25g
 $18.0 2023-09-06
LKT Labs
I761004-1 g
Itaconic Acid
 97-65-4 ≥99%
1g
 $34.10 2023-07-11
S e l l e c k ZHONG GUO
S3095-100mg
Itaconic acid
 97-65-4 98.15%
100mg
 ¥794.43 2023-09-15

2-methylidenebutanedioic acid Synthesis

Synthetic Circuit 1

3377-31-9 3377-31-9
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Enantioselective semisynthesis of novel cephalotaxine esters with potent antineoplastic activities against leukemia
Yang, Yujian; Yu, Qiuchun; Hu, Lean; Dai, Botao; Qi, Ruxi; et al, European Journal of Medicinal Chemistry, 2022, 244,

Synthetic Circuit 2

617-52-7 617-52-7
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  18 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, acidified, rt
Reference
A new synthesis of 3-(bromomethyl)-2,5-furandione
Arfaoui, A.; Ben Ayed, T.; Amri, H., Journal de la Societe Chimique de Tunisie, 2008, 10(1), 1-6

Synthetic Circuit 3

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
1.1 Catalysts: Zirconium dioxide Solvents: Water ;  rt → 180 °C; 5 h, 180 °C
Reference
Method for preparing itaconic acid from citric acid
, China, , ,

Synthetic Circuit 4

7400-08-0 7400-08-0
97-65-4 97-65-4
Reaction Conditions
1.1 Catalysts: Aconitate decarboxylase ,  Aconitate Δ-isomerase Solvents: Water ;  72 h, rt
Reference
Fermentative production of itaconic acid and related molecules from aromatic compounds
, United States, , ,

Synthetic Circuit 5

475056-81-6 475056-81-6
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Formic acid ,  Hydroquinone ,  Sulfuric acid ;  3 h, 100 °C
Reference
Redox silencing of the Fenton reaction system by an alkylitaconic acid, ceriporic acid B produced by a selective lignin-degrading fungus, Ceriporiopsis subvermispora
Ohashi, Yasunori; Kan, Yoshihiko; Watanabe, Takahito; Honda, Yoichi; Watanabe, Takashi, Organic & Biomolecular Chemistry, 2007, 5(5), 840-847

Synthetic Circuit 6

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Water Solvents: Water
Reference
Itaconic anhydride and itaconic acid
Shriner, R. L.; Ford, S. G.; Roll, L. J., Organic Syntheses, 1931, 11, 70-2

Synthetic Circuit 7

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
Reference
Preparation of salvicine derivatives as antineoplastic agents
, China, , ,

Synthetic Circuit 8

600-33-9 600-33-9
97-65-4 97-65-4
97-65-4 97-65-4
600-33-9 600-33-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Disodium sulfide ,  C.I. Sulphur Blue 19 (reduced, reaction products with carboxy-containing compounds) Solvents: Water ;  rt → 140 °C; 10 h, 140 °C; 140 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  rt → 100 °C; 4 h, 100 °C; 100 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Water-soluble carboxylic acid-type sulfur dye
, China, , ,

Synthetic Circuit 9

9034-32-6 9034-32-6
97-65-4 97-65-4
Reaction Conditions
1.1 7 d, pH 3, 33 °C
Reference
Detoxification process of microbial inhibitors formed from acid hydrolysis of lignocellulosic biomass for production of itaconic acid
, Brazil, , ,

Synthetic Circuit 10

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
Reference
Unconventional aliphatic fluorophores discovered as the luminescence origin in citric acid-urea carbon dots
Yao, Xiaoxiao; Wang, Yinhan; Li, Fangjia; Dalluge, Joseph J.; Orr, Galya; et al, Nanoscale, 2022, 14(26), 9516-9525

Synthetic Circuit 11

20227-00-3 20227-00-3
97-65-4 97-65-4
Reaction Conditions
1.1 Catalysts: NADP ,  Isocitrate dehydrogenase
Reference
Photocontrol of Itaconic Acid Synthesis in Escherichia coli
Li, Yuting; Zhao, Ming; Wei, Dongzhi; Zhang, Jian; Ren, Yuhong, ACS Synthetic Biology, 2022, 11(6), 2080-2088

Synthetic Circuit 12

630-08-0 630-08-0
64-19-7 64-19-7
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Trimethylamine oxide ;  36 h, rt
Reference
Composition comprising mutual symbiotic microorganism consortium for producing organic acid at high efficiency from carbon monoxide and method using same
, World Intellectual Property Organization, , ,

Synthetic Circuit 13

77-92-9 77-92-9
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Polyethylene glycol mono(tert-octylphenyl) ether Catalysts: Aconitate hydratase ,  Aconitate decarboxylase Solvents: Water ;  pH 6.5, 35 °C
Reference
Cell catalysis of citrate to itaconate by engineered Halomonas bluephagenesis
Zhang, Jing; Jin, Biao; Hong, Kunqiang; Lv, You ; Wang, Zhiwen ; et al, ACS Synthetic Biology, 2021, 10(11), 3017-3027

Synthetic Circuit 14

50-99-7 50-99-7
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Ammonium nitrate ,  Sulfuric acid magnesium salt (1:1) Catalysts: Copper sulfate ;  72 h, pH 2.5
Reference
Bio-synthesis of itaconic acid as an anti-crease finish for cellulosic fiber fabric
Boondaeng, Antika; Suwanruji, Potjanart; Vaithanomsat, Pilanee; Apiwatanapiwat, Waraporn; Trakunjae, Chanaporn; et al, RSC Advances, 2021, 11(42), 25943-25950

Synthetic Circuit 15

64-19-7 64-19-7
97-65-4 97-65-4
Reaction Conditions
1.1 Solvents: Water ;  pH 7, 37 °C
Reference
Design of mutualistic microbial consortia for stable conversion of carbon monoxide to value-added chemicals
Cha, Sanghak; Lim, Hyun Gyu ; Kwon, Seokmu; Kim, Dong-hwan; Kang, Chae Won; et al, Metabolic Engineering, 2021, 64, 146-153

Synthetic Circuit 16

50-99-7 50-99-7
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  48 h, pH 6, 30 °C
Reference
High level production of itaconic acid at low pH by Ustilago maydis with fed-batch fermentation
Demir, Hatice Taspinar; Bezirci, Emine; Becker, Johanna; Tehrani, Hamed Hosseinpour; Nikerel, Emrah; et al, Bioprocess and Biosystems Engineering, 2021, 44(4), 749-758

Synthetic Circuit 17

107-13-1 107-13-1
97-65-4 97-65-4
107-13-1 107-13-1
97-65-4 97-65-4
Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: Dimethyl sulfoxide ;  24 h, 70 °C
Reference
Highly efficient halogen-free flame retardants of thermally-oxidized polyacrylonitrile copolymers containing bio-derived caffeic acid derivatives
Kim, Jongho; You, Nam-Ho; Ku, Bon-Cheol, Polymer Chemistry, 2020, 11(41), 6658-6669

Synthetic Circuit 18

124-38-9 124-38-9
97-65-4 97-65-4
Reaction Conditions
Reference
CO2-negative production of itaconate
Ullmann, L.; Blank, L. M., Chemie Ingenieur Technik, 2020, 92(9), 1215-1216

Synthetic Circuit 19

55601-65-5 55601-65-5
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Water
Reference
Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century
Rios, Andro C. ; Bera, Partha P. ; Moreno, Jennifer A.; Cooper, George, ACS Omega, 2020, 5(25), 15063-15068

Synthetic Circuit 20

55601-65-5 55601-65-5
97-65-4 97-65-4
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Water ;  30 min, rt
Reference
The pyruvate aldol condensation product: a metabolite that escaped synthetic preparation for over a century
Rios, Andro C.; Bera, Partha P.; Moreno, Jennifer A.; Cooper, George, ChemRxiv, 2020, , 1-16

2-methylidenebutanedioic acid Raw materials

2-methylidenebutanedioic acid Preparation Products

2-methylidenebutanedioic acid Suppliers

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(CAS:97-65-4)2-methylidenebutanedioic acid
CL18652
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1g/5g/10g/100g
95%+
Wednesday, 27 November 2024 17:41
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